Cas no 2248397-52-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}furan-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}furan-2-carboxylate
• CAS No: 2248397-52-4
• MF: C₁₈H₁₆N₂O₇
• MW: 372.328845024109
• CID: 6547824
• PubChem ID: 165730155
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}furan-2-carboxylate
• 2248397-52-4
• EN300-6521232

• Inchi： 1S/C18H16N2O7/c1-18(2,3)26-17(24)19-12-8-9-25-13(12)16(23)27-20-14(21)10-6-4-5-7-11(10)15(20)22/h4-9H,1-3H3,(H,19,24)
• InChI Key： QMYATPOGNJJDQZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=COC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 372.09575085g/mol
• Monoisotopic Mass: 372.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 115Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}furan-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}furan-2-carboxylate (CAS No. 2248397-52-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}furan-2-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2248397-52-4, represents a class of heterocyclic derivatives that exhibit promising biological activities. The structural framework of this molecule integrates multiple functional groups, including a dioxo group, an isoindole moiety, and an amino acid-like amide functionality, which collectively contribute to its versatile reactivity and potential applications in drug discovery.

The isoindole core of this compound is a key feature that distinguishes it from other derivatives in the same chemical space. Isoindoles are known for their presence in various natural products and bioactive molecules, often serving as pharmacophores in medicinal chemistry. The dioxo group (also known as a β-keto ester moiety) introduces electrophilic characteristics to the molecule, making it susceptible to nucleophilic attacks and enabling further derivatization. This structural attribute is particularly valuable in synthetic chemistry, where it can be leveraged to construct more complex architectures.

The furan ring incorporated into the molecule further enhances its complexity and reactivity. Furan derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets through various mechanisms. The presence of both the dioxo and furan groups creates a unique electronic environment that can modulate the compound's interactions with biological systems. Additionally, the tert-butoxy carbonyl (Boc) protected amino group serves as a crucial handle for further functionalization. This protection allows for selective modifications while maintaining the integrity of other functional groups within the molecule.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}furan-2-carboxylate has emerged as a compound of interest in this domain due to its structural complexity and the inherent biological activity suggested by its scaffold. Several studies have highlighted the importance of isoindole derivatives in addressing various diseases, including cancer and inflammatory disorders. The Boc-amino acid-like moiety in this compound aligns with current trends in drug design, where incorporation of such functionalities aims to enhance binding affinity and selectivity towards target proteins.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of the dioxo group, isoindole core, and furan ring provides multiple sites for chemical modification, allowing chemists to tailor the properties of the molecule for specific applications. For instance, the electrophilic nature of the dioxo group can be exploited to introduce nucleophilic functionalities such as thiols or amines, while the amino group can be deprotected under acidic conditions to reveal a free amine for further conjugation or coupling reactions.

Recent advancements in computational chemistry have also facilitated the exploration of this compound's potential biological activities. Molecular modeling studies have suggested that derivatives of this structure may interact with enzymes and receptors involved in critical biological pathways. Specifically, the isoindole moiety has been shown to exhibit binding affinity towards certain protein targets, making it a promising scaffold for developing small-molecule inhibitors or activators. Furthermore, the presence of both polar and non-polar regions within the molecule enhances its solubility profile, which is essential for pharmacokinetic considerations.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}furan-2-carboxylate represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves strategic bond formations and functional group transformations that highlight the skill required to construct such complex molecules. Key steps typically include cyclization reactions to form the isoindole core, introduction of the dioxo group via oxidation processes, and installation of the furan ring through condensation or metal-catalyzed coupling reactions. The final step involves protecting the amino group with a Boc moiety to prevent unwanted side reactions during subsequent synthetic manipulations.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities and structural versatility. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}furan-2-carboxylate exemplifies how structural motifs derived from natural products can be modified and optimized to yield novel drug candidates. Its unique combination of functional groups makes it an attractive candidate for further investigation into potential therapeutic applications.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}furan-2-carboxylate (CAS No. 2248397-52-4) is a structurally intricate compound with significant potential in pharmaceutical research. Its complex architecture and versatile functional groups make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for heterocyclic compounds like this one,1, future studies will likely focus on optimizing its synthesis and exploring its biological activities through both experimental and computational approaches.